N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(4-oxo-3H-quinazolin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H12BrN3O2S/c17-10-5-7-11(8-6-10)18-14(21)9-23-16-19-13-4-2-1-3-12(13)15(22)20-16/h1-8H,9H2,(H,18,21)(H,19,20,22)
• InChI Key: UTHYOSOELSLEHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)SCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrN3O2S
• Molecular Weight: 390.3 g/mol

Description

N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide, also known as BHQ, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BHQ is a thioacetamide derivative that has been synthesized through various methods and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide is not fully understood, but it has been suggested that N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide may act as a reactive oxygen species scavenger and inhibit the activity of various enzymes, including protein kinase C and cyclooxygenase-2. N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide may also modulate the expression of genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, and neuroprotection. N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide has also been shown to reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide is its high purity, which allows for accurate dosing in lab experiments. N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide is also stable under various conditions, making it suitable for long-term storage. However, one limitation of N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide is its limited solubility in water, which may require the use of organic solvents in experiments.

Future Directions

There are several future directions for N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide research, including exploring its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Further studies are needed to fully understand the mechanism of action of N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide and to identify its molecular targets. Additionally, the development of N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide derivatives with improved solubility and bioavailability may enhance its therapeutic potential.

Synthesis Methods

N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide can be synthesized through various methods, including the reaction of 4-bromobenzylamine with 2-mercaptoquinazoline in the presence of acetic acid and acetic anhydride. Another method involves the reaction of 4-bromobenzaldehyde with 2-mercaptoquinazoline in the presence of potassium carbonate and acetic acid. Both methods produce N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide in good yields and high purity.

Scientific Research Applications

N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In preclinical studies, N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide has shown promising results in inhibiting cancer cell growth and inducing apoptosis. N-(4-bromophenyl)-2-[(4-hydroxy-2-quinazolinyl)thio]acetamide has also shown neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.